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Compound of Interest

Compound Name: Tricaprin

Cat. No.: B1683028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tricaprin, a triglyceride of capric acid, is a medium-chain triglyceride (MCT) utilized in various

research applications, including metabolic and endocrinological studies.[1][2] Its oral

administration in rodent models is often a critical step in preclinical research. Proper

formulation is paramount to ensure accurate and reproducible dosing, which can be

challenging due to tricaprin's low aqueous solubility. This document provides detailed

application notes and protocols for the formulation and oral gavage administration of tricaprin
in rodents.

Physicochemical Properties of Tricaprin
A thorough understanding of tricaprin's properties is essential for successful formulation

development.
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Property Value Reference

Molecular Formula C₃₃H₆₂O₆ [3]

Molecular Weight 554.84 g/mol [3]

Appearance

Solid at or below room

temperature. Described as a

colorless to pale yellow liquid

above its melting point.

[3]

Melting Point 31-32 °C

Solubility

Practically insoluble in water.

Soluble in organic solvents

such as DMSO (100 mg/mL),

chloroform, dichloromethane,

and ethyl acetate. Miscible with

oils like cottonseed and corn

oil.

Formulation Strategies for Oral Gavage
Given tricaprin's lipophilic nature, the selection of an appropriate vehicle is critical. The goal is

to create a stable and homogenous suspension or solution that can be accurately dosed.

Vehicle Selection
Commonly used vehicles for oral gavage of lipophilic compounds include:

Oils: Corn oil, sesame oil, and other medium-chain triglycerides are suitable choices due to

the miscibility of tricaprin with these oils.

Aqueous Suspensions with Surfactants: For researchers who prefer aqueous-based

vehicles, a suspension can be prepared using surfactants to aid in the dispersion of

tricaprin. Common surfactants include Tween 80 and Polyethylene Glycol 400 (PEG 400).

Co-solvent Systems: A combination of solvents, such as a small amount of DMSO to initially

dissolve the tricaprin followed by dilution with an oil or aqueous vehicle, can also be
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employed.

Recommended Formulation Protocols
Protocol 1: Oil-Based Formulation (Recommended for Simplicity and Stability)

This is the most straightforward method for formulating tricaprin.

Materials:

Tricaprin

Corn oil (or sesame oil)

Glass vials

Magnetic stirrer and stir bar

Warming plate (optional)

Procedure:

Weigh the desired amount of tricaprin.

Add the calculated volume of corn oil to a glass vial.

Slowly add the tricaprin to the corn oil while stirring.

If necessary, gently warm the mixture to slightly above tricaprin's melting point (e.g., 35-

40°C) to facilitate dissolution.

Continue stirring until a clear, homogenous solution is formed.

Allow the solution to cool to room temperature before administration.

Protocol 2: Aqueous Suspension using Tween 80

This protocol is suitable when an aqueous vehicle is preferred.
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Materials:

Tricaprin

Tween 80

Purified water (or saline)

Glass vials

Homogenizer or sonicator

Magnetic stirrer and stir bar

Procedure:

Weigh the desired amount of tricaprin.

In a separate vial, prepare a solution of Tween 80 in purified water (e.g., 5% Tween 80).

Slowly add the tricaprin to the Tween 80 solution while stirring vigorously.

Use a homogenizer or sonicator to create a fine, uniform suspension.

Visually inspect the suspension for homogeneity before each administration.

Oral Gavage Procedure in Rodents
The following is a generalized protocol for oral gavage in mice and rats. All procedures should

be performed by trained personnel in accordance with institutional animal care and use

committee (IACUC) guidelines.

Materials
Appropriately sized gavage needles (flexible or curved stainless steel with a ball tip are

recommended).

Syringes
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Animal scale

Gavage Needle Sizing
Rodent Weight (g) Gauge Length (inches)

Mouse <20 22-24 1-1.5

20-30 20-22 1.5

>30 18-20 1.5-2

Rat <100 18-20 2-3

100-250 16-18 3

>250 16 3-3.5

Note: These are general guidelines; the appropriate size may vary depending on the individual

animal.

Dosing Volume
The maximum recommended dosing volume for oral gavage is typically 10 mL/kg for mice and

10-20 mL/kg for rats. However, it is advisable to use the smallest volume necessary.

Step-by-Step Gavage Protocol
Animal Restraint:

Mouse: Scruff the mouse firmly to immobilize the head and body.

Rat: Gently restrain the rat by holding it over the back and shoulders, supporting the body.

Gavage Needle Measurement: Measure the gavage needle from the tip of the animal's nose

to the last rib to ensure it will reach the stomach. Mark the needle to indicate the correct

insertion depth.

Needle Insertion:

Hold the animal in a vertical position.
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Gently insert the gavage needle into the diastema (the gap between the incisors and

molars).

Advance the needle along the roof of the mouth and down the esophagus. The animal

should swallow as the tube passes. Do not force the needle. If resistance is met, withdraw

and try again.

Substance Administration: Once the needle is in place, slowly administer the formulation.

Needle Removal: Gently withdraw the needle in the same path it was inserted.

Post-Procedure Monitoring: Observe the animal for at least 5-10 minutes for any signs of

distress, such as labored breathing or fluid coming from the nose or mouth.

Stability and Storage of Formulations
Oil-based solutions: These are generally stable at room temperature for several days. For

longer-term storage, refrigeration is recommended. Visually inspect for any precipitation

before use.

Aqueous suspensions: These are more prone to physical instability (settling) and microbial

growth. It is recommended to prepare these fresh daily. If stored, they should be refrigerated

and thoroughly re-suspended before use.

Alternatives to Oral Gavage
Oral gavage can be a stressful procedure for animals. Researchers should consider less

invasive alternatives when possible:

Voluntary consumption in palatable food: Mixing the tricaprin formulation with a small

amount of palatable food, such as sweetened peanut butter or a commercial palatable paste.

Voluntary liquid consumption: Training animals to drink the formulation from a syringe.

Diagrams
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Caption: Workflow for Tricaprin Formulation and Oral Gavage.
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Caption: Conceptual Pathway of Orally Administered Tricaprin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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